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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
echosounder data from Drifting Fish Aggregating Devices (dFADS).

Troubleshooting Guides

This section addresses specific issues that may arise during the collection and analysis of
dFAD echosounder data.

Question: Why is there significant noise in my echograms, and how can | mitigate it?

Answer: Noise in dFAD echosounder data can originate from various sources, leading to
inaccuracies in biomass estimation. ldentifying the source is the first step in addressing the
problem.

« Environmental Noise: This can be caused by wave action, rain, or biological sources (e.qg.,
shrimp).

o Solution: Apply post-processing filters to remove background noise. Some software
packages have algorithms specifically designed for this.[1][2][3] For instance, a common
technique involves estimating the noise from data recorded when the transmitter is
disabled and then subtracting this from the measurements.[1]
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e Vessel and dFAD-Induced Noise: The movement of the dFAD itself, as well as the presence
of the support vessel, can introduce noise.

o Solution: If possible, use data acquisition protocols that minimize noise, such as collecting
data during calmer sea states. In post-processing, transient noise filters can be effective.

[3]

o Electrical Interference: Other electronic instruments on the dFAD or the deployment vessel
can interfere with the echosounder.[4][5]

o Solution: Ensure proper shielding of cables and power supplies. During troubleshooting,
systematically turn other onboard electronics on and off to identify the source of
interference.[6]

Question: My data shows weak or attenuated signals at certain depths. What could be the
cause?

Answer: Signal attenuation, or the weakening of the acoustic signal, can lead to an
underestimation of biomass.

o Air Bubbles (Aeration): Bubbles in the water column, often caused by breaking waves or
vessel movement, can scatter and absorb the acoustic signal.[7] This is a significant
challenge in high-energy environments where dFADs are often deployed.

o Solution: Data processing software like Echoview has filters to identify and mitigate the
effects of aeration.[3] It may also be necessary to exclude data collected in very rough sea
conditions.

e Incorrect Time-Varied Gain (TVG) settings: TVG is applied to compensate for the spreading
and absorption of the sound wave as it travels through the water. Incorrect settings can lead
to inaccurate signal strength measurements.

o Solution: Ensure that the TVG settings in your processing software are appropriate for the
salinity and temperature of the water. Regular calibration of the echosounder system is
crucial.[8]

Question: How do | resolve inaccuracies in fish target strength (TS) and biomass estimates?

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.researchgate.net/publication/282487717_Reducing_bias_due_to_noise_and_attenuation_in_open-ocean_echo_integration_data
https://www.seamanelectronics.com/2024/07/05/the-noise-in-the-echosounder-%C2%B7-1st-part/
https://www.saiyangmarine.com/info/troubleshooting-common-problems-with-echo-soun-88578959.html
https://www.simrad-yachting.com/learning-and-news-hub/technology/troubleshooting-your-marine-electronics/
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2022.851400/full
https://www.researchgate.net/publication/282487717_Reducing_bias_due_to_noise_and_attenuation_in_open-ocean_echo_integration_data
https://www.fao.org/4/x5818e/x5818e08.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Answer: Accurate TS is fundamental for converting acoustic backscatter into biomass.[9]

o Calibration Issues: Echosounder performance can drift over time, affecting the accuracy of
measurements.[10][11]

o Solution: Regular calibration using a standard target, such as a tungsten carbide sphere,
is essential.[11][12][13] This should ideally be done in-situ to account for environmental
conditions.[13]

» Species ldentification: Different fish species have different acoustic properties.
Misidentification can lead to significant errors in biomass estimates.[9]

o Solution: Use multi-frequency echosounders if available, as the differences in backscatter
at different frequencies can help distinguish between species.[14] Machine learning
algorithms, such as random forest classifiers, have been successfully used to identify tuna
aggregations in dFAD buoy data.[15]

o Fish Behavior: The orientation and schooling behavior of fish can affect their target strength.
[14]

o Solution: Whenever possible, supplement acoustic data with other data sources, such as
underwater cameras, to understand the behavior of the fish around the dFAD.

Frequently Asked Questions (FAQSs)

Q1: What is the first step | should take when | encounter unexpected results in my dFAD
echosounder data?

Al: The first step is to visually inspect the raw echograms. This can often help you quickly
identify common issues such as high levels of noise, signal attenuation, or interference from
other sound sources.

Q2: How often should I calibrate my dFAD echosounder?

A2: It is recommended to perform a calibration at the beginning of each major survey or
deployment.[11] Additionally, regular checks of the system'’s stability are advisable.[11]

Q3: Can | process dFAD echosounder data with standard fisheries acoustics software?
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A3: Yes, software such as Echoview, as well as custom scripts in Python or R, can be used to
process this data.[16][17] These platforms offer a range of tools for noise removal, bottom
detection, and biomass estimation.[17]

Q4: What are the main sources of error in dFAD-based acoustic biomass estimates?

A4: The primary sources of error include improper calibration, noise contamination, incorrect
species identification, and unaccounted for fish behavior.[9] Data processing challenges, such
as handling large data volumes and choosing appropriate analysis parameters, can also
contribute to errors.[18]

Q5: How can machine learning be applied to dFAD echosounder data?

A5: Machine learning models, particularly supervised classification algorithms like random
forests, can be trained to automatically identify and classify tuna aggregations from the
acoustic backscatter data provided by the echosounder buoys.[15] This can significantly
improve the efficiency and objectivity of the data analysis process.

Data Presentation

Table 1: Summary of Common Data Quality Issues and Potential Impact
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Issue

Potential Cause

Impact on Data

Mitigation Strategy

High Background

Noise

Poor weather, vessel
noise, other biological

sources

Masking of fish
echoes,
overestimation of

biomass

Apply background
noise removal filters in

post-processing.[2][3]

Signal Attenuation

Air bubbles from

surface turbulence

Underestimation of
biomass, particularly

in upper water layers

Use aeration filters;
avoid surveying in

very rough seas.[7]

Inaccurate Target
Strength

Lack of calibration,
incorrect species

identification

Inaccurate conversion
of backscatter to

biomass

Regular calibration
with a standard target;
use multi-frequency
data for species
classification.[11][14]

Incorrect depth

] measurements, Manual inspection and
False Bottom Strong schools of fish, _ N
] ) ) potential editing of bottom

Readings multiple reflections o ) o

misinterpretation of detection lines.[19]

data

Equipment Incomplete dataset, Regular maintenance

Data Gaps malfunction, power biased spatial or of dFAD buoy and

loss

temporal coverage

echosounder.

Experimental Protocols

Protocol: Standard Workflow for Processing dFAD Echosounder Data

o Data Acquisition: Raw acoustic data is collected from the echosounder buoy on the dFAD.

Key parameters such as frequency, power, and pulse duration should be recorded.

o Data Conversion: Convert the raw data from the manufacturer's proprietary format to a

standard format (e.g., HAC) that can be read by analysis software.

e Initial Quality Control: Visually inspect the echograms for obvious issues like excessive

noise, interference, or data gaps.
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» Noise Reduction: Apply appropriate filters to remove background and transient noise.

» Bottom Detection: Run a bottom detection algorithm and manually edit the results to ensure
accuracy. This is crucial for defining the water column to be analyzed.

o Data Thresholding and Filtering: Apply a minimum signal-to-noise ratio (SNR) threshold to
exclude weak signals that are likely noise.[3]

e Echo Integration (Echointegration): Integrate the acoustic backscatter over defined depth
and time intervals to calculate the Nautical Area Scattering Coefficient (NASC), a measure of
acoustic density.

e Biomass Estimation: Convert NASC values to biomass using the target strength (TS)
appropriate for the species of interest (e.g., tuna). This step may involve species
classification using multi-frequency data or machine learning models.[15]

o Data Archiving: Store the processed data and the raw data, along with all processing
parameters, for future reference and validation.

Visualizations
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Caption: dFAD Echosounder Data Processing Workflow.
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Caption: Troubleshooting Decision Tree for Biomass Estimation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682044#challenges-in-processing-dfad-
echosounder-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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